Cas no 1904303-61-2 (N-(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl-4-(thiophen-3-yl)benzamide)

• Product Name: N-(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl-4-(thiophen-3-yl)benzamide
• CAS No: 1904303-61-2
• MF: C₂₃H₂₃NO₃S
• MW: 393.498625040054
• CID: 5892663
• PubChem ID: 92124981
• Update Time: 2025-07-09

N-(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl-4-(thiophen-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl-4-(thiophen-3-yl)benzamide
• N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-4-(thiophen-3-yl)benzamide
• AKOS025386373
• N-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]-4-thiophen-3-ylbenzamide
• N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)-4-(thiophen-3-yl)benzamide
• F6521-8471
• 1904303-61-2

• Inchi： 1S/C23H23NO3S/c1-27-20-8-9-21-18(13-20)3-2-11-23(21,26)15-24-22(25)17-6-4-16(5-7-17)19-10-12-28-14-19/h4-10,12-14,26H,2-3,11,15H2,1H3,(H,24,25)
• InChI Key： SIEZDNBUOZVIKM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(=CC=1)C(NCC1(C2C=CC(=CC=2CCC1)OC)O)=O

Computed Properties

• Exact Mass: 393.13986477g/mol
• Monoisotopic Mass: 393.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 86.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on N-(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl-4-(thiophen-3-yl)benzamide

Introduction to N-(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl-4-(thiophen-3-yl)benzamide (CAS No. 1904303-61-2)

The compound N-(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl-4-(thiophen-3-yl)benzamide (CAS No. 1904303-61-2) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities. The structure of this molecule is characterized by a tetrahydronaphthalene ring system substituted with hydroxy and methoxy groups, as well as a thiophene moiety attached to the benzamide core. These structural features contribute to its unique pharmacological properties and make it an interesting candidate for drug discovery.

Recent advancements in computational chemistry and medicinal chemistry have enabled researchers to explore the potential of this compound in various therapeutic areas. For instance, studies have shown that the presence of the thiophene group enhances the molecule's ability to interact with specific biological targets, such as G-protein coupled receptors (GPCRs). Additionally, the hydroxy and methoxy substituents on the tetrahydronaphthalene ring contribute to improved solubility and bioavailability, which are critical factors for drug efficacy.

The synthesis of N-(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl derivatives has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. These methods involve catalytic cross-coupling reactions and microwave-assisted synthesis techniques, which are now standard in modern organic chemistry laboratories.

In terms of biological activity, this compound has demonstrated potent anti-inflammatory and antioxidant properties in vitro. Preclinical studies have highlighted its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. Furthermore, its antioxidant activity suggests potential applications in neurodegenerative disorders where oxidative stress plays a significant role.

Another area of interest is the compound's role in modulating cellular signaling pathways. Research has shown that it can interfere with the NF-kB pathway, a key regulator of immune responses and inflammation. This modulation could lead to novel therapeutic strategies for chronic inflammatory conditions and autoimmune diseases.

The integration of thiophene moieties into drug molecules has also been a focus of recent studies due to their unique electronic properties. Thiophene-containing compounds often exhibit enhanced stability and selectivity when interacting with biological targets. In the case of this benzamide derivative, the thiophene group contributes to improved binding affinity with specific receptors, enhancing its pharmacodynamic profile.

Moreover, computational modeling techniques such as molecular docking and dynamics simulations have provided valuable insights into the binding modes of this compound with its target proteins. These studies have revealed that the hydroxy group on the tetrahydronaphthalene ring plays a crucial role in stabilizing interactions through hydrogen bonding. This understanding has guided further optimization efforts aimed at improving both potency and selectivity.

In conclusion, N-(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-y methyl)-4-(thiophen -3 -yl)benzamide (CAS No. 1904303 -6 - 2 ) represents a cutting-edge advancement in medicinal chemistry. Its unique structure combines functional groups that confer favorable pharmacokinetic properties and robust biological activity. As research continues to uncover its full potential across various therapeutic areas , this compound stands as a testament to the power of innovative drug design strategies .